![molecular formula C16H25ClFN3O2S B5668430 N'-[(3S*,4R*)-1-(3-chloro-4-fluorobenzyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylsulfamide](/img/structure/B5668430.png)
N'-[(3S*,4R*)-1-(3-chloro-4-fluorobenzyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylsulfamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N'-[(3S*,4R*)-1-(3-chloro-4-fluorobenzyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylsulfamide often involves multi-step organic reactions, aiming at introducing specific functional groups and stereochemistry. For instance, the preparation of N3,4-diphenyl-5-(4-fluorophenyl)-2-isopropyl-1H-3-pyrrolecarboxamide, a key intermediate for atorvastatin synthesis, showcases the complexity and efficiency required in the synthetic route of similar compounds. The process includes 1,3-dipolar cycloaddition and subsequent steps, highlighting the intricate manipulation of molecular structures to achieve desired outcomes (Pandey & Srinivasa Rao, 2004).
Molecular Structure Analysis
Molecular structure analysis of such compounds reveals their conformational preferences and structural systematics. An investigation into the structural systematics and conformational analyses of a series of fluoro-N-(pyridyl)benzamides provides insight into how substitution patterns affect molecular conformation and overall stability. These analyses demonstrate the importance of fluorine and pyridine N-atom substitutions in determining the molecular geometry and physicochemical properties, which are crucial for the compound's reactivity and potential applications (Mocilac, Donnelly, & Gallagher, 2012).
Chemical Reactions and Properties
The chemical reactivity of N'-[(3S*,4R*)-1-(3-chloro-4-fluorobenzyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylsulfamide and its analogs can be intricate, involving various organic reactions such as nucleophilic substitutions and cycloadditions. These reactions are fundamental in modifying the compound's structure to achieve desired pharmacological properties or to further explore its chemical behavior.
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, are critical for their practical application. For example, the study of fluoro-N-(pyridyl)benzamides highlighted the significance of substituent positions on melting point behavior, indicating how minor changes in molecular structure can significantly influence the compound's physical characteristics (P. Mocilac et al., 2012).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity with various reagents, stability under different conditions, and interaction with biological molecules, is crucial for tailoring the compound for specific applications. Research on similar compounds, such as those involving fluorinated benzamide neuroleptics, provides a foundation for comprehending the intricate chemical nature and potential utility of N'-[(3S*,4R*)-1-(3-chloro-4-fluorobenzyl)-4-isopropyl-3-pyrrolidinyl]-N,N-dimethylsulfamide (J. Mukherjee, 1991).
properties
IUPAC Name |
(3S,4R)-1-[(3-chloro-4-fluorophenyl)methyl]-3-(dimethylsulfamoylamino)-4-propan-2-ylpyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25ClFN3O2S/c1-11(2)13-9-21(8-12-5-6-15(18)14(17)7-12)10-16(13)19-24(22,23)20(3)4/h5-7,11,13,16,19H,8-10H2,1-4H3/t13-,16+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMDCSIUYVIRXPJ-XJKSGUPXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CC1NS(=O)(=O)N(C)C)CC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)N(C)C)CC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25ClFN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.